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Compound of Interest

Compound Name: 6-Bnz-5'-AMP

Cat. No.: B15571036

An In-depth Examination of N®-Benzoyladenosine-5'-
O-monophosphate as a Plant Growth Regulator

For Immediate Release

This technical guide provides a comprehensive overview of 6-Bnz-5'-AMP (N°®-
Benzoyladenosine-5'-O-monophosphate), a synthetic purine derivative. The document is
intended for researchers, scientists, and professionals in drug development and plant biology,
detailing the compound's known functions, potential mechanisms of action, and its place within
the broader context of cytokinin activity.

Executive Summary

6-Bnz-5'-AMP is a lipophilic analog of adenosine-5-O-monophosphate and is recognized as a
potential metabolite of N°-Benzoyl-cAMP.[1][2][3] Its primary and most well-documented
function is its activity as a cytokinin, a class of plant growth substances that promote cell
division, or cytokinesis, in plant roots and shoots. This guide synthesizes the available scientific
information to provide a detailed understanding of this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 6-Bnz-5'-AMP is presented below.
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Property Value

Full Name Neé-Benzoyladenosine-5'-O-monophosphate
Synonyms 6-Bnz-5'-AMP

Molecular Formula C17H18NsOsP

CAS Number 40871-55-4

A lipophilic analogue of adenosine-5'-O-

Description
monophosphate.[1][2][3]

Core Function: Cytokinin Activity

The principal biological function attributed to 6-Bnz-5'-AMP is its cytokinin activity, as
demonstrated in tobacco and soybean tissue culture assays.[1][2][4] Cytokinins are a class of
plant hormones that play a crucial role in the regulation of plant growth and development. Their
effects are wide-ranging and include:

» Stimulation of Cell Division: The hallmark of cytokinin activity is the promotion of cytokinesis.

» Shoot Initiation and Growth: In tissue culture, cytokinins, in conjunction with auxins, are used
to induce the formation of shoots from callus.

o Delay of Senescence: Cytokinins can delay the aging of leaves and other plant organs by
preventing the breakdown of chlorophyll and proteins.

e Regulation of Nutrient Allocation: They influence the movement of nutrients within the plant,
establishing "sinks" where nutrients accumulate.

While 6-Bnz-5'-AMP is known to exhibit cytokinin activity, it is important to note that nucleotide
derivatives of cytokinins are generally considered to be inactive forms.[5] They often require
metabolic conversion to their corresponding nucleobase to exert their biological effects.[5]

Proposed Mechanism of Action and Signaling
Pathway
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The precise signaling pathway for 6-Bnz-5'-AMP has not been explicitly detailed in the
available literature. However, based on its classification as a cytokinin, its mechanism of action
is presumed to follow the general cytokinin signaling pathway. This pathway is a multi-step
phosphorelay system analogous to bacterial two-component systems.

A generalized workflow for assessing the cytokinin activity of a compound like 6-Bnz-5'-AMP is
outlined below.
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Diagram 1: Generalized Workflow for Cytokinin Activity Assay
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Diagram 1: Generalized Workflow for Cytokinin Activity Assay
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The presumed signaling cascade initiated by an active cytokinin is depicted in the following
diagram. It is hypothesized that 6-Bnz-5'-AMP would need to be metabolized to its active
nucleobase form, N®-Benzoyladenine, to initiate this cascade.
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Diagram 2: Generalized Cytokinin Signaling Pathway
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Diagram 2: Generalized Cytokinin Signaling Pathway
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Experimental Protocols

Detailed experimental protocols for the synthesis and bioassays of 6-Bnz-5'-AMP were first
described by Martin et al. in 1973. While the full text of this original publication is not widely
available, a general methodology for cytokinin bioassays can be outlined.

General Protocol for Tobacco Callus Bioassay:

e Medium Preparation: A basal plant tissue culture medium (e.g., Murashige and Skoog) is
prepared, supplemented with auxin (e.g., indole-3-acetic acid) and varying concentrations of
the test compound (6-Bnz-5'-AMP). A control medium without the test compound and a
positive control with a known cytokinin (e.g., kinetin) are also prepared.

o Tissue Explant: Tobacco pith tissue is aseptically excised and placed onto the prepared
media.

e Incubation: The cultures are maintained in a growth chamber under controlled conditions of
light and temperature for a period of 3-5 weeks.

o Data Collection: The growth of the callus tissue is quantified by measuring the fresh and dry
weight. The degree of cell proliferation and differentiation is also noted.

e Analysis: The growth promotion by 6-Bnz-5'-AMP is compared to the negative and positive
controls to determine its relative cytokinin activity.

Applications in Research and Development

As a synthetic cytokinin, 6-Bnz-5'-AMP and its analogs are valuable tools for:

» Plant Biotechnology: Used in micropropagation and tissue culture to regenerate plants and
produce desirable traits.

o Agricultural Research: Studying the fundamental processes of plant growth and
development, including cell division, shoot formation, and senescence.

e Horticulture: The related compound, 6-benzylaminopurine (BAP), is used to improve the
post-harvest life of green vegetables and cut flowers.[6]
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Conclusion

6-Bnz-5'-AMP is a synthetic nucleotide analog with established cytokinin activity. Its function is
intrinsically linked to the complex hormonal regulation of plant growth and development. While
it is likely a pro-hormone that requires metabolic activation, it serves as a valuable chemical
tool for probing the mechanisms of cell division and differentiation in plants. Further research
into its specific metabolism and interaction with cytokinin receptors would provide a more
complete understanding of its biological role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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